Cas no 137693-28-8 ((2S)-1-methyl-2-Pyrrolidineacetic acid)

(2S)-1-Methyl-2-pyrrolidineacetic acid is a chiral pyrrolidine derivative with a carboxylic acid functional group, offering utility as a building block in organic synthesis and pharmaceutical applications. Its stereospecific (S)-configuration makes it valuable for asymmetric synthesis, particularly in the preparation of biologically active compounds. The methyl substitution at the nitrogen enhances stability while maintaining reactivity. The acetic acid moiety provides a versatile handle for further functionalization, such as amide coupling or esterification. This compound is often employed in the development of peptidomimetics, catalysts, and chiral auxiliaries. Its well-defined structure and consistent purity ensure reproducibility in research and industrial processes.
(2S)-1-methyl-2-Pyrrolidineacetic acid structure
137693-28-8 structure
Product Name:(2S)-1-methyl-2-Pyrrolidineacetic acid
CAS No:137693-28-8
MF:C7H13NO2
MW:143.183622121811
MDL:MFCD19229170
CID:1105502
PubChem ID:14021871
Update Time:2025-06-06

(2S)-1-methyl-2-Pyrrolidineacetic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-1-methyl-2-Pyrrolidineacetic acid
    • (S)-2-(1-Methylpyrrolidin-2-yl)acetic acid
    • SCHEMBL14077882
    • 2-[(2S)-1-methylpyrrolidin-2-yl]acetic acid
    • (S)-2-(1-methylpyrrolidin-2-yl)aceticacid
    • EN300-816533
    • AKOS006375506
    • 137693-28-8
    • MDL: MFCD19229170
    • Inchi: 1S/C7H13NO2/c1-8-4-2-3-6(8)5-7(9)10/h6H,2-5H2,1H3,(H,9,10)/t6-/m0/s1
    • InChI Key: WQGHBXNTZFIOSX-LURJTMIESA-N
    • SMILES: OC(C[C@@H]1CCCN1C)=O

Computed Properties

  • Exact Mass: 143.09469
  • Monoisotopic Mass: 143.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.54

(2S)-1-methyl-2-Pyrrolidineacetic acid Pricemore >>

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